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Compound of Interest

Compound Name: Naphthalene green

Cat. No.: B577255 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Naphthalene Green, also known as Naphthol Green B or Acid Green 1, is a synthetic nitroso

dye used in histology for staining collagen and as a counterstain in various polychrome staining

techniques.[1] Its vibrant green color provides excellent contrast to nuclear and cytoplasmic

stains, making it a valuable tool for visualizing connective tissues in complex biological

samples. This document provides a detailed protocol for the use of Naphthalene Green as a

counterstain in histological preparations.

Principle of Staining
Naphthalene Green is an acid dye that binds to basic components of the tissue, primarily

collagen.[2] The dye is an iron complex, though the iron component is not believed to be

directly involved in the staining mechanism.[2] The binding is thought to occur through the

sulfonic acid groups of the dye molecule, which form electrostatic interactions with positively

charged sites on tissue proteins like collagen. When used as a counterstain, it follows the

application of other dyes that stain nuclei and cytoplasm, providing a contrasting green color to

the extracellular matrix.
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Reagent Formulation

Naphthalene Green (Naphthol Green B)

Staining Solution

0.2% Naphthalene Green B in 0.2% Glacial

Acetic Acid (aqueous)

Weigert's Iron Hematoxylin Solution A and Solution B mixed in equal parts

Biebrich Scarlet-Acid Fuchsin Solution As per standard Masson's Trichrome protocol

Phosphomolybdic/Phosphotungstic Acid

Solution
As per standard Masson's Trichrome protocol

1% Acetic Acid 1 ml Glacial Acetic Acid in 99 ml distilled water

Graded Alcohols (70%, 95%, 100%) For dehydration

Xylene or Xylene Substitute For clearing

Mounting Medium For coverslipping

Experimental Protocol: Naphthalene Green as a
Counterstain in Trichrome Staining
This protocol describes the use of Naphthalene Green as a final counterstain in a modified

Masson's Trichrome procedure for the differential staining of collagen, muscle, and cytoplasm.

1. Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 5 minutes

each. b. Immerse slides in two changes of 100% ethanol for 3 minutes each. c. Immerse slides

in 95% ethanol for 3 minutes. d. Immerse slides in 70% ethanol for 3 minutes. e. Rinse slides in

distilled water.

2. Mordanting (Optional, for formalin-fixed tissue): a. Immerse slides in Bouin's solution at 56-

60°C for 1 hour. b. Rinse thoroughly in running tap water until the yellow color disappears.

3. Nuclear Staining: a. Stain with Weigert's iron hematoxylin for 10 minutes. b. Rinse in running

tap water for 5-10 minutes. c. Differentiate in 1% acid alcohol if necessary. d. Wash in running

tap water. e. "Blue" the sections in Scott's tap water substitute or a similar bluing agent. f. Wash

in running tap water.
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4. Cytoplasmic and Muscle Staining: a. Stain in Biebrich scarlet-acid fuchsin solution for 10-15

minutes. b. Rinse in distilled water.

5. Differentiation and Decolorization: a. Immerse in phosphomolybdic/phosphotungstic acid

solution for 10-15 minutes. This step removes the red stain from the collagen. b. Rinse in

distilled water.

6. Collagen Staining with Naphthalene Green: a. Immerse slides in 0.2% Naphthalene Green
solution for 10-15 minutes. b. Rinse briefly in distilled water.

7. Final Differentiation and Dehydration: a. Differentiate in 1% acetic acid solution for 3-5

minutes. b. Dehydrate quickly through 95% ethanol and two changes of 100% ethanol. c. Clear

in two changes of xylene. d. Mount with a compatible mounting medium.

Expected Results
Nuclei: Black or dark blue

Cytoplasm, Muscle, Erythrocytes: Red to pink

Collagen: Green

Workflow Diagram
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Sample Preparation

Staining Procedure

Post-Staining

Deparaffinization & Rehydration

Mordanting (Optional)

Nuclear Staining
(Weigert's Hematoxylin)

Cytoplasmic & Muscle Staining
(Biebrich Scarlet-Acid Fuchsin)

Differentiation
(Phosphomolybdic/Tungstic Acid)

Collagen Staining
(Naphthalene Green)

Final Differentiation
(1% Acetic Acid)

Dehydration

Clearing

Mounting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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